N-(2-ethyltetrazol-5-yl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide

• Molecular Formula: C15H21N5O2
• Molecular Weight: 303.36 g/mol
• IUPAC Name: N-(2-ethyltetrazol-5-yl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C15H21N5O2/c1-5-20-18-15(17-19-20)16-14(21)9-22-13-8-11(4)6-7-12(13)10(2)3/h6-8,10H,5,9H2,1-4H3,(H,16,18,21)
• InChI Key: XLODZQMLMZJQEJ-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NC(=O)COC2=C(C=CC(=C2)C)C(C)C

Description

N-(2-ethyltetrazol-5-yl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is commonly referred to as ETAP, and it is a member of the tetrazole family of compounds. ETAP has been shown to possess a range of interesting properties, including anti-inflammatory, analgesic, and antipyretic effects. In

Scientific Research Applications

ETAP has been the subject of extensive scientific research due to its potential applications in various fields. One of the most promising applications of ETAP is in the treatment of inflammatory diseases. ETAP has been shown to possess potent anti-inflammatory properties, which make it an attractive candidate for the treatment of conditions such as rheumatoid arthritis, Crohn's disease, and multiple sclerosis.
In addition to its anti-inflammatory properties, ETAP has also been shown to possess analgesic and antipyretic effects. These properties make ETAP a potential candidate for the treatment of pain and fever.

Mechanism of Action

The mechanism of action of ETAP is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the suppression of the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, ETAP is able to reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
ETAP has been shown to possess a range of biochemical and physiological effects. In addition to its anti-inflammatory, analgesic, and antipyretic effects, ETAP has also been shown to possess antioxidant properties. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of ETAP is its high potency and selectivity. ETAP has been shown to be highly effective at inhibiting COX-2, while exhibiting little or no activity against COX-1. This makes it an attractive candidate for the development of new anti-inflammatory drugs.
However, there are also some limitations to the use of ETAP in lab experiments. One of the main limitations is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings. Additionally, ETAP can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are many potential future directions for research on ETAP. One area of interest is the development of new anti-inflammatory drugs based on the structure of ETAP. Researchers are also interested in exploring the potential applications of ETAP in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Another area of interest is the development of new methods for synthesizing ETAP. Researchers are exploring the use of alternative synthetic routes that may be more efficient or environmentally friendly.
Conclusion
N-(2-ethyltetrazol-5-yl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide, or ETAP, is a chemical compound that has been the subject of extensive scientific research. ETAP has been shown to possess a range of interesting properties, including anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to possess antioxidant properties, making it a potential candidate for the treatment of neurodegenerative disorders. While there are some limitations to the use of ETAP in lab experiments, there are many potential future directions for research on this compound.

Synthesis Methods

ETAP can be synthesized using a variety of methods, but the most commonly used method is the reaction of 2-(5-methyl-2-propan-2-ylphenoxy)acetic acid with sodium azide and triethylamine in the presence of water. The resulting product is then treated with ethyl chloroformate and triethylamine to yield ETAP. This method has been shown to be highly effective and yields high-quality ETAP.